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4-Methylumbelliferyl Di-N-Acetyl-β-D-chitobiose Peracetate 4-Methylumbelliferyl Di-N-Acetyl-β-D-chitobiose Peracetate
Brand Name: Vulcanchem
CAS No.: 122147-95-9
VCID: VC0019734
InChI: InChI=1S/C36H44N2O18/c1-15-11-28(46)53-25-12-23(9-10-24(15)25)52-35-29(37-16(2)39)34(51-22(8)45)32(27(54-35)14-48-19(5)42)56-36-30(38-17(3)40)33(50-21(7)44)31(49-20(6)43)26(55-36)13-47-18(4)41/h9-12,26-27,29-36H,13-14H2,1-8H3,(H,37,39)(H,38,40)/t26-,27-,29-,30-,31-,32-,33-,34-,35-,36+/m1/s1
SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)COC(=O)C)OC4C(C(C(C(O4)COC(=O)C)OC(=O)C)OC(=O)C)NC(=O)C)OC(=O)C)NC(=O)C
Molecular Formula: C36H44N2O18
Molecular Weight: 792.744

4-Methylumbelliferyl Di-N-Acetyl-β-D-chitobiose Peracetate

CAS No.: 122147-95-9

Reference Standards

VCID: VC0019734

Molecular Formula: C36H44N2O18

Molecular Weight: 792.744

4-Methylumbelliferyl Di-N-Acetyl-β-D-chitobiose Peracetate - 122147-95-9

CAS No. 122147-95-9
Product Name 4-Methylumbelliferyl Di-N-Acetyl-β-D-chitobiose Peracetate
Molecular Formula C36H44N2O18
Molecular Weight 792.744
IUPAC Name [(2R,3S,4R,5R,6S)-5-acetamido-3-[(2S,3R,4R,5S,6R)-3-acetamido-4,5-diacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxy-4-acetyloxy-6-(4-methyl-2-oxochromen-7-yl)oxyoxan-2-yl]methyl acetate
Standard InChI InChI=1S/C36H44N2O18/c1-15-11-28(46)53-25-12-23(9-10-24(15)25)52-35-29(37-16(2)39)34(51-22(8)45)32(27(54-35)14-48-19(5)42)56-36-30(38-17(3)40)33(50-21(7)44)31(49-20(6)43)26(55-36)13-47-18(4)41/h9-12,26-27,29-36H,13-14H2,1-8H3,(H,37,39)(H,38,40)/t26-,27-,29-,30-,31-,32-,33-,34-,35-,36+/m1/s1
Standard InChIKey OZQAXINUAWYDOY-KFWYJRSWSA-N
SMILES CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)COC(=O)C)OC4C(C(C(C(O4)COC(=O)C)OC(=O)C)OC(=O)C)NC(=O)C)OC(=O)C)NC(=O)C
Synonyms 4-Mu-chitobiose Peracetate, [(4-Methylumbelliferyl)-3,6,O,O-diacetyl}-N-acetylglucosamine]-4,1-(3,4,6-O,O,O-triacetyl)-N-acetylglucosamine; 7-(β-Cellobiosyloxy)-4-methyl-coumarin Heptaacetate;
PubChem Compound 71750688
Last Modified Nov 11 2021
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